N-1,3-benzodioxol-5-yl-4-[(4-benzyl-1-piperidinyl)methyl]benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[(4-benzylpiperidin-1-yl)methyl]benzamide
• InChI: InChI=1S/C27H28N2O3/c30-27(28-24-10-11-25-26(17-24)32-19-31-25)23-8-6-22(7-9-23)18-29-14-12-21(13-15-29)16-20-4-2-1-3-5-20/h1-11,17,21H,12-16,18-19H2,(H,28,30)
• InChI Key: NYTQTVJQHZMWBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC3=CC=C(C=C3)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C27H28N2O3
• Molecular Weight: 428.5 g/mol

Description

N-1,3-benzodioxol-5-yl-4-[(4-benzyl-1-piperidinyl)methyl]benzamide is a chemical compound that has been extensively studied for its potential pharmacological properties. This compound is commonly referred to as BDBM-1 and has been found to have promising applications in scientific research.

Mechanism of Action

The mechanism of action of BDBM-1 is not fully understood, but it is believed to act as a partial agonist for the dopamine D2 receptor and a partial antagonist for the serotonin 5-HT2A receptor. It may also interact with the sigma-1 receptor.
Biochemical and physiological effects:
BDBM-1 has been found to have a range of biochemical and physiological effects, including the modulation of dopamine and serotonin neurotransmission. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

BDBM-1 has several advantages for use in lab experiments, including its high potency and selectivity for specific receptors. However, its potential side effects and toxicity must be carefully considered.

Future Directions

There are several potential future directions for research on BDBM-1, including further studies on its mechanism of action and potential therapeutic applications. Additionally, the development of new analogs and derivatives of BDBM-1 may lead to the discovery of more potent and selective compounds.

Scientific Research Applications

BDBM-1 has been studied for its potential use as a ligand for various receptors, including the dopamine D2 receptor, the serotonin 5-HT2A receptor, and the sigma-1 receptor. It has also been investigated for its potential use as an antipsychotic and antidepressant agent.